o-Acetyl-hydroxyecdysone

• Molecular Formula: C29H46O8
• Molecular Weight: 522.7 g/mol
• InChI: InChI=1S/C29H46O8/c1-16(30)37-22-14-19-20(31)13-18-17(26(19,4)15-21(22)32)7-11-27(5)23(8-12-29(18,27)36)28(6,35)24(33)9-10-25(2,3)34/h13,17,19,21-24,32-36H,7-12,14-15H2,1-6H3
• InChIKey: UWFCFVQTAHITKV-UHFFFAOYSA-N

o-Acetyl-hydroxyecdysone: An Acetylated Phytoecdysteroid with Distinct Pharmacological Profile

o-Acetyl-hydroxyecdysone (specifically 2-O-Acetyl-20-hydroxyecdysone and 3-O-Acetyl-20-hydroxyecdysone) is a class of acetylated derivatives of the abundant insect molting hormone 20-hydroxyecdysone (20E) . These compounds are naturally occurring phytoecdysteroids found in various terrestrial plants and insects, structurally characterized by an acetyl group attached to the steroid nucleus of 20E . This specific acetylation confers distinct physicochemical properties, such as a defined melting point (218-220 °C) and limited aqueous solubility, which differentiate it from the parent 20E [1].

• [1] Chem960. (n.d.). 2-乙酰基-β-蜕皮甾酮 | 19536-25-5 [2-Acetyl-beta-ecdysone]. Retrieved from https://mip.chem960.com/cas/19536255/ View Source

Why 20-Hydroxyecdysone is Not an Adequate Substitute for o-Acetyl-hydroxyecdysone

Generic substitution with the parent compound 20-hydroxyecdysone (20E) fails due to fundamental differences in biological activity and molecular target engagement. Studies demonstrate that unmodified 20E exhibits little to no antimicrobial activity against standard microbial cultures [1]. In contrast, the introduction of an acetyl group, as in o-Acetyl-hydroxyecdysone, significantly enhances antibacterial activity against specific microbes [1]. Furthermore, the distinct physicochemical profile of o-Acetyl-hydroxyecdysone, including its defined melting point (218-220 °C) and very low aqueous solubility (0.24 g/L at 25 °C), directly impacts its formulation, storage requirements, and bioavailability, making it a non-interchangeable chemical entity for research and industrial applications [2].

• [1] Shirshova, T., Politova, N., Burtseva, S., Beshlei, I., & Volodin, V. (2006). Antimicrobial activity of natural ecdysteroids from Serratula coronata L. and their acyl derivatives. Pharmaceutical Chemistry Journal, 40(5), 268-271. View Source
• [2] Chem960. (n.d.). 2-乙酰基-β-蜕皮甾酮 | 19536-25-5 [2-Acetyl-beta-ecdysone]. Retrieved from https://mip.chem960.com/cas/19536255/ View Source

Quantitative Differentiation of o-Acetyl-hydroxyecdysone from 20-Hydroxyecdysone and Other Analogs

Acetylation Confers Broad-Spectrum Antimicrobial Activity Absent in 20-Hydroxyecdysone

While the parent compound 20-hydroxyecdysone (20E) is inactive against standard microbial cultures, its acetylated derivative, 2-O-Acetyl-20-hydroxyecdysone, demonstrates potent and broad-spectrum antimicrobial activity. At a concentration of 10 µg/mL, it completely inhibits the growth of both bacterial (S. aureus, E. coli, P. vulgaris) and fungal (C. albicans, A. alternata, F. solani) pathogens [1].

Evidence Dimension	Antimicrobial Growth Inhibition
Target Compound Data	Complete inhibition at 10 µg/mL
Comparator Or Baseline	20-hydroxyecdysone (20E): No activity
Quantified Difference	100% inhibition vs. no inhibition
Conditions	In vitro microbial culture assay against S. aureus, E. coli, P. vulgaris, C. albicans, A. alternata, F. solani.

Why This Matters

This functional gain via acetylation is critical for applications requiring anti-infective properties, where the parent compound 20E is entirely ineffective.

• [1] Bertin Bioreagent. (n.d.). 2-O-Acetyl-20-hydroxyecdysone - Biochemicals - CAT N°: 28063. Retrieved from https://www.bertin-bioreagent.com/2-o-acetyl-20-hydroxyecdysone/ View Source

Selective Promotion of Amyloid-β Fibrillogenesis to Reduce Cytotoxicity

2-O-Acetyl-20-hydroxyecdysone exhibits a unique mechanism against amyloid-β42 (Aβ42)-induced toxicity. It promotes the conversion of toxic Aβ oligomers into less harmful fibrils, thereby reducing cytotoxicity. In cell-free assays, 2-O-Acetyl-20-hydroxyecdysone (50 µM) increases Aβ42 fibril formation by 60% and decreases oligomer levels. Subsequently, in a cellular model, it reduces Aβ42-induced cytotoxicity of SH-SY5Y neuroblastoma cells at concentrations of 5 and 10 µM [1].

Evidence Dimension	Modulation of Amyloid-beta Aggregation
Target Compound Data	Increases Aβ42 fibril formation by 60% at 50 µM; Reduces Aβ42-induced cytotoxicity in SH-SY5Y cells at 5-10 µM
Comparator Or Baseline	Untreated control (baseline aggregation and cytotoxicity)
Quantified Difference	+60% increase in fibril formation; Significant reduction in cytotoxicity
Conditions	Cell-free Aβ42 aggregation assay and SH-SY5Y cell cytotoxicity model.

Why This Matters

This specific mechanism—promoting fibrillogenesis to reduce oligomer toxicity—is a distinct activity that is not widely reported for the parent 20E, making this compound a specialized tool for amyloid-related research.

• [1] Bertin Bioreagent. (n.d.). 2-O-Acetyl-20-hydroxyecdysone - Biochemicals - CAT N°: 28063. Retrieved from https://www.bertin-bioreagent.com/2-o-acetyl-20-hydroxyecdysone/ View Source

Differentiated Physicochemical Properties Dictate Handling and Formulation

The acetylation of 20E results in significantly altered physicochemical properties that directly impact laboratory handling and potential formulation strategies. 2-O-Acetyl-20-hydroxyecdysone is a crystalline powder with a defined melting point of 218-220 °C. Crucially, its aqueous solubility is very low, measured at 0.24 g/L at 25 °C, while it shows good solubility in organic solvents like chloroform, methanol, and ethyl acetate [1]. This contrasts sharply with the parent 20-hydroxyecdysone, which is generally more water-soluble.

Evidence Dimension	Aqueous Solubility
Target Compound Data	0.24 g/L at 25 °C
Comparator Or Baseline	20-hydroxyecdysone (20E): Significantly higher solubility (qualitative comparison)
Quantified Difference	Quantitative solubility for target compound, qualitative comparison to baseline due to lack of direct comparative data.
Conditions	Standard solubility measurement at 25 °C in water.

Why This Matters

This low aqueous solubility necessitates specific dissolution protocols (e.g., using DMSO or organic co-solvents) and is a critical factor in procurement, as it dictates the compound's suitability for different assay systems and applications, making it non-interchangeable with the more soluble 20E.

• [1] Chem960. (n.d.). 2-乙酰基-β-蜕皮甾酮 | 19536-25-5 [2-Acetyl-beta-ecdysone]. Retrieved from https://mip.chem960.com/cas/19536255/ View Source

Recommended Applications for o-Acetyl-hydroxyecdysone in Research and Industry

Development of Novel Anti-Infective Formulations

Based on its demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria and fungi, o-Acetyl-hydroxyecdysone is a strong candidate for developing novel anti-infective agents. Unlike the inactive parent 20E, this compound completely inhibits microbial growth at 10 µg/mL, making it suitable for incorporation into experimental wound-healing compositions or topical antimicrobial formulations [1].

Specialized Tool for Amyloidogenesis Research

o-Acetyl-hydroxyecdysone's unique ability to selectively increase the fibrillogenesis of amyloid-β42 while reducing oligomer-induced cytotoxicity provides a specialized tool for neuroscience research. It is particularly well-suited for in vitro studies investigating the mechanisms of Aβ aggregation and the development of strategies to mitigate its toxic effects in models of neurodegeneration [1].

Studies Requiring an Acetylated Ecdysteroid with Defined Physicochemical Properties

For research applications where a lipophilic, acetylated ecdysteroid is required—such as studies on membrane permeability, organic solvent-based extractions, or structure-activity relationship (SAR) studies focused on the impact of acetylation—o-Acetyl-hydroxyecdysone is the optimal choice. Its very low aqueous solubility (0.24 g/L) and defined melting point (218-220 °C) make it a well-characterized, distinct chemical entity for precise experimental control [2].

• [1] Bertin Bioreagent. (n.d.). 2-O-Acetyl-20-hydroxyecdysone - Biochemicals - CAT N°: 28063. Retrieved from https://www.bertin-bioreagent.com/2-o-acetyl-20-hydroxyecdysone/ View Source
• [2] Chem960. (n.d.). 2-乙酰基-β-蜕皮甾酮 | 19536-25-5 [2-Acetyl-beta-ecdysone]. Retrieved from https://mip.chem960.com/cas/19536255/ View Source